Cas no 1094545-92-2 (5-chloro-2-cyano-N-ethylbenzene-1-sulfonamide)

• Product Name: 5-chloro-2-cyano-N-ethylbenzene-1-sulfonamide
• CAS No: 1094545-92-2
• MF: C₉H₉ClN₂O₂S
• MW: 244.697959661484
• CID: 5913168
• PubChem ID: 43247507
• Update Time: 2025-05-19

5-chloro-2-cyano-N-ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-cyano-N-ethylbenzene-1-sulfonamide
• 1094545-92-2
• EN300-1453258

• Inchi： 1S/C9H9ClN2O2S/c1-2-12-15(13,14)9-5-8(10)4-3-7(9)6-11/h3-5,12H,2H2,1H3
• InChI Key： MWVJKXOUWFCZSJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#N)=C(C=1)S(NCC)(=O)=O

Computed Properties

• Exact Mass: 244.0073264g/mol
• Monoisotopic Mass: 244.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-chloro-2-cyano-N-ethylbenzene-1-sulfonamide

Introduction to 5-Chloro-2-Cyano-N-Ethylbenzene-1-Sulfonamide (CAS No. 1094545-92-2)

5-Chloro-2-cyano-N-ethylbenzene-1-sulfonamide (CAS No. 1094545-92-2) is a synthetic organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its chloro, cyano, and sulfonamide functional groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular formula of 5-chloro-2-cyano-N-ethylbenzene-1-sulfonamide is C₁₀H₉ClN₂O₂S, and its molecular weight is approximately 268.70 g/mol. The compound's structure consists of a benzene ring substituted with a chloro group at the 5-position, a cyano group at the 2-position, and an N-ethylsulfonamide group at the 1-position. These functional groups contribute to the compound's chemical reactivity and biological properties.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 5-chloro-2-cyano-N-ethylbenzene-1-sulfonamide. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro and in vivo. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 5-chloro-2-cyano-N-ethylbenzene-1-sulfonamide has also demonstrated promising antitumor activity. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings suggest that 5-chloro-2-cyano-N-ethylbenzene-1-sulfonamide could be developed into a novel anticancer agent.

The pharmacokinetic properties of 5-chloro-2-cyano-N-ethylbenzene-1-sulfonamide have also been investigated to assess its suitability for clinical use. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. Additionally, it has been found to have low toxicity and minimal side effects, making it a promising candidate for further development.

In terms of synthetic methods, several routes have been developed to produce 5-chloro-2-cyano-N-ethylbenzene-1-sulfonamide. One common approach involves the reaction of 5-chloro-2-cyanobenzenesulfonyl chloride with ethylamine in an appropriate solvent. The choice of solvent and reaction conditions can significantly impact the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

The potential applications of 5-chloro-2-cyano-N-ethylbenzene-1-sulfonamide extend beyond traditional pharmaceuticals. In the field of materials science, this compound has been explored for its use in the development of functional materials with unique properties. For example, its ability to form stable complexes with metal ions has led to its use in the synthesis of metalorganic frameworks (MOFs), which have applications in gas storage, catalysis, and drug delivery.

In conclusion, 5-chloro-2-cyano-N-ethylbenzene-1-sulfonamide (CAS No. 1094545-92-2) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, potentially leading to significant breakthroughs in various fields.